Cas no 68193-40-8 (Zirconium,bis[(1,2,3,4,5-h)-1-(1,1-dimethylethyl)-2,4-cyclopentadien-1-yl]dimethyl-)

• Product Name: Zirconium,bis[(1,2,3,4,5-h)-1-(1,1-dimethylethyl)-2,4-cyclopentadien-1-yl]dimethyl-
• CAS No: 68193-40-8
• MF: C₂₀H₃₂Zr
• MW: 363.692085266113
• MDL: MFCD01073787
• CID: 502624
• Update Time: 2025-07-17

Zirconium,bis[(1,2,3,4,5-h)-1-(1,1-dimethylethyl)-2,4-cyclopentadien-1-yl]dimethyl- Chemical and Physical Properties

Names and Identifiers

• Zirconium,bis[(1,2,3,4,5-h)-1-(1,1-dimethylethyl)-2,4-cyclopentadien-1-yl]dimethyl-
• 2-tert-butylcyclopenta-1,3-diene,carbanide,zirconium(4+)
• (Cp-tBu)2ZrMe2
• (Me3CCp)2ZrMe2
• 1,3-Cyclopentadiene,1-(1,1-dimethylethyl)-, zirconium complex
• AG-G-60978
• Bis(h5-tert-butylcyclopentadienyl)dimethylzirconium
• Bis(tert-butylcyclopentadienyl)dimethylzirconium
• CTK5C7502
• DIMETHYLBIS(TERT-BUTYLCYCLOPENTADIENYL)ZIRCONIUM
• Bis-(tert-butylcyclopentadienyl)-dimethyl zirconium
• Dimethylbis(t-butylcyclopentadienyl)zirconium, min. 98%
• Dimethylbis(t-butylcyclopentadienyl)zirconium, 98+%
• DIMETHYLBIS(T-BUTYLCYCLOPENTADIENYL)ZIRCONIUM
• Dimethylbis(t-butylcyclopentadienyl)zirconium,min.98%

• MDL： MFCD01073787
• Inchi： 1S/2C9H13.2CH3.Zr/c2*1-9(2,3)8-6-4-5-7-8;;;/h2*4-7H,1-3H3;2*1H3;
• InChI Key： FGPYCAFDFXYRLU-UHFFFAOYSA-N
• SMILES： [C]1([CH][CH][CH][CH]1)C(C)(C)C.[C]1([CH][CH][CH][CH]1)C(C)(C)C.[Zr](C)C |^1:0,1,2,3,4,9,10,11,12,13|

Computed Properties

• Exact Mass: 362.15500
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 353
• Covalently-Bonded Unit Count: 5
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing

Experimental Properties

• Color/Form: 。
• PSA: 0.00000
• LogP: 6.04320
• Solubility: 。
• Sensitiveness: air sensitive, moisture sensitive

Zirconium,bis[(1,2,3,4,5-h)-1-(1,1-dimethylethyl)-2,4-cyclopentadien-1-yl]dimethyl- Security Information

• Hazard Category Code： 36/37/38
• Safety Instruction： 26-36/37/39

Additional information on Zirconium,bis[(1,2,3,4,5-h)-1-(1,1-dimethylethyl)-2,4-cyclopentadien-1-yl]dimethyl-

Comprehensive Analysis of Zirconium,bis[(1,2,3,4,5-h)-1-(1,1-dimethylethyl)-2,4-cyclopentadien-1-yl]dimethyl- (CAS No. 68193-40-8)

The compound Zirconium,bis[(1,2,3,4,5-h)-1-(1,1-dimethylethyl)-2,4-cyclopentadien-1-yl]dimethyl-, identified by its CAS No. 68193-40-8, is a highly specialized organometallic compound that has garnered significant attention in advanced material science and catalytic applications. This compound belongs to the class of zirconocene derivatives, which are widely recognized for their unique structural and electronic properties. The presence of the cyclopentadienyl ligand and the dimethyl substitution on the zirconium center makes this compound particularly valuable for researchers exploring polyolefin catalysis and polymerization processes.

In recent years, the demand for high-performance catalysts has surged, driven by the need for sustainable and efficient industrial processes. Zirconium,bis[(1,2,3,4,5-h)-1-(1,1-dimethylethyl)-2,4-cyclopentadien-1-yl]dimethyl- has emerged as a key player in this domain, owing to its ability to facilitate stereoselective polymerization. This property is critical for producing polymers with tailored mechanical and thermal characteristics, which are essential for applications in automotive components, packaging materials, and medical devices. Researchers are also investigating its potential in green chemistry initiatives, where the focus is on reducing environmental impact through cleaner catalytic processes.

The molecular structure of CAS No. 68193-40-8 features a zirconium atom sandwiched between two bulky cyclopentadienyl ligands, which are further modified with tert-butyl groups. This steric hindrance not only enhances the compound's stability but also influences its reactivity in catalytic systems. Such structural nuances are often discussed in academic forums and patent literature, as they are pivotal for designing next-generation catalysts. For instance, a recent study highlighted its role in olefin polymerization, where it demonstrated exceptional control over polymer chain length and branching.

From a synthetic chemistry perspective, the preparation of Zirconium,bis[(1,2,3,4,5-h)-1-(1,1-dimethylethyl)-2,4-cyclopentadien-1-yl]dimethyl- involves meticulous ligand exchange reactions and purification steps. The compound's air-sensitive nature necessitates handling under inert atmospheres, such as argon or nitrogen, to prevent degradation. This aspect is frequently queried in research databases and technical forums, where chemists seek best practices for storage and handling. Additionally, its solubility profile in organic solvents like toluene and hexane is a recurring topic, as it impacts its applicability in homogeneous catalysis.

Beyond catalysis, CAS No. 68193-40-8 is also explored for its potential in material science innovations. For example, its incorporation into hybrid nanomaterials has shown promise for enhancing mechanical strength and thermal resistance. This aligns with the growing interest in smart materials and nanocomposites, which are pivotal for aerospace and electronics industries. Furthermore, its electrochemical properties are being studied for applications in energy storage systems, such as lithium-ion batteries, where zirconium-based compounds are known to improve electrode stability.

In conclusion, Zirconium,bis[(1,2,3,4,5-h)-1-(1,1-dimethylethyl)-2,4-cyclopentadien-1-yl]dimethyl- represents a versatile and technologically relevant compound with broad implications across multiple industries. Its unique structural attributes and catalytic prowess make it a subject of ongoing research, particularly in the context of sustainable manufacturing and advanced material design. As industries continue to prioritize efficiency and environmental responsibility, the role of such specialized organometallic compounds is expected to expand, driving further innovation and discovery.